1-Chloro-1-(4-ethyl-2-(methylthio)phenyl)propan-2-one

Specification

• Molecular Formula: C12H15ClOS
• Molecular Weight: 242.77 g/mol
• IUPAC Name: 1-chloro-1-(4-ethyl-2-methylsulfanylphenyl)propan-2-one
• Standard InChI: InChI=1S/C12H15ClOS/c1-4-9-5-6-10(11(7-9)15-3)12(13)8(2)14/h5-7,12H,4H2,1-3H3
• Standard InChI Key: IXGUANHAVQJZBF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)C(C(=O)C)Cl)SC

Introduction

1-Chloro-1-(4-ethyl-2-(methylthio)phenyl)propan-2-one is an organic compound with the molecular formula C12H15ClOS and a molecular weight of 242.76 g/mol. It features a chloro group, a carbonyl group, and a methylthio group attached to a phenyl ring, which also includes an ethyl substituent at the fourth position. This arrangement of functional groups contributes to its unique chemical properties and reactivity.

Synthesis and Preparation

The synthesis of 1-Chloro-1-(4-ethyl-2-(methylthio)phenyl)propan-2-one typically involves the chlorination of a precursor compound. Industrial methods may optimize these processes for large-scale production using continuous flow reactors.

Applications and Biological Activity

1-Chloro-1-(4-ethyl-2-(methylthio)phenyl)propan-2-one has been studied for its potential in enzyme inhibition and protein-ligand interactions. Its reactive functional groups allow it to interact with various biological molecules, potentially affecting metabolic pathways. Specific studies suggest applications in pharmacology due to its ability to modulate enzyme activity and influence cellular processes.

Safety and Handling

The compound is classified under laboratory chemicals and is used in the manufacture of substances. Safety precautions include handling with gloves and protective clothing, and in case of exposure, washing with soap and water and consulting a physician.

Hazards	Precautions
Inhalation	Move to fresh air, consult a physician if necessary.
Skin Contact	Wash with soap and water, consult a physician.
Eye Contact	Rinse thoroughly with water, consult a physician.

Related Compounds

Several compounds share structural similarities with 1-Chloro-1-(4-ethyl-2-(methylthio)phenyl)propan-2-one, including:

Compound Name	Molecular Formula
1-Chloro-1-(2-ethyl-6-(methylthio)phenyl)propan-2-one	Similar structure with different methylthio positioning; potential for different reactivity
1-Chloroacetophenone	Contains a chloro group and carbonyl; used in organic synthesis but lacks the ethyl and methylthio groups
4-Methylthiobenzaldehyde	Features a methylthio group; used in flavoring and fragrance but lacks chloro and carbonyl functionalities